Cas no 2138220-34-3 (5-chloro-2-cyclobutyl-7-methyl-1,2,4triazolo1,5-apyridine)

5-Chloro-2-cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with chloro, cyclobutyl, and methyl substituents. Its unique structure imparts distinct electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The chloro group enhances reactivity for further functionalization, while the cyclobutyl moiety contributes to conformational rigidity, potentially improving binding affinity in target interactions. The methyl substitution at the 7-position may influence metabolic stability. This compound is particularly useful in the synthesis of biologically active molecules, serving as a scaffold for developing novel pharmaceuticals or crop protection agents. Its well-defined structure allows for precise modifications in lead optimization studies.
5-chloro-2-cyclobutyl-7-methyl-1,2,4triazolo1,5-apyridine structure
2138220-34-3 structure
Product Name:5-chloro-2-cyclobutyl-7-methyl-1,2,4triazolo1,5-apyridine
CAS No:2138220-34-3
MF:C11H12ClN3
MW:221.686080932617
CID:6394800
PubChem ID:165956998
Update Time:2025-05-21

5-chloro-2-cyclobutyl-7-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-cyclobutyl-7-methyl-1,2,4triazolo1,5-apyridine
    • 2138220-34-3
    • 5-chloro-2-cyclobutyl-7-methyl-[1,2,4]triazolo[1,5-a]pyridine
    • EN300-1078177
    • Inchi: 1S/C11H12ClN3/c1-7-5-9(12)15-10(6-7)13-11(14-15)8-3-2-4-8/h5-6,8H,2-4H2,1H3
    • InChI Key: ISPAEVDKIKAXEO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=CC2N1N=C(C1CCC1)N=2

Computed Properties

  • Exact Mass: 221.0719751g/mol
  • Monoisotopic Mass: 221.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30.2Ų

5-chloro-2-cyclobutyl-7-methyl-1,2,4triazolo1,5-apyridine Pricemore >>

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Additional information on 5-chloro-2-cyclobutyl-7-methyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-chloro-2-cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138220-34-3)

The compound 5-chloro-2-cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138220-34-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolo[1,5-a]pyridine core substituted with chloro, cyclobutyl, and methyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for cancer therapy and antibiotic resistance.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments with fewer side effects. The 5-chloro-2-cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine scaffold is being explored for its ability to modulate specific biological pathways, such as protein-protein interactions or enzyme inhibition. This aligns with the growing focus on precision medicine and personalized healthcare, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2138220-34-3 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or cyclization techniques. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Its lipophilicity and molecular weight (approximately 237.7 g/mol) suggest favorable drug-like properties, a key consideration in lead optimization.

Beyond pharmaceuticals, 5-chloro-2-cyclobutyl-7-methyl-1,2,4-triazolo[1,5-a]pyridine may have applications in material science, particularly in the development of organic semiconductors or fluorescent probes. The triazolo[1,5-a]pyridine moiety is known for its electron-deficient nature, making it suitable for optoelectronic devices. This versatility addresses the rising interest in sustainable materials and green chemistry.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and confirm structural integrity, critical for preclinical studies. Researchers often query the solubility and stability of such compounds, as these factors directly impact their bioavailability and formulation.

In summary, CAS No. 2138220-34-3 represents a compelling area of study at the intersection of drug discovery and advanced materials. Its structural novelty and functional diversity position it as a valuable building block for future innovations. As the scientific community continues to explore its potential, this compound is likely to feature prominently in discussions about next-generation therapeutics and smart materials.

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